1-Methoxy-1-phenylpropan-2-one
Overview
Description
1-Methoxy-1-phenylpropan-2-one, also known as 1-methoxy-1-phenylacetone, is a chemical compound with the CAS Number: 7624-24-0 . It has a molecular weight of 164.2 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H12O2/c1-8(11)10(12-2)9-6-4-3-5-7-9/h3-7,10H,1-2H3 . This indicates the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a liquid at room temperature .Scientific Research Applications
Chemical Synthesis and Analysis
1-Methoxy-1-phenylpropan-2-one has been utilized in various chemical synthesis and analysis studies. It is involved in the formation of olefin cation radicals through photolysis experiments, contributing to understanding the behavior of alkyl radicals containing different beta-leaving groups (Bales et al., 2001). Furthermore, it is used in the asymmetric hydrogenation of 1-phenylpropane-1,2-dione, where its modified forms play a role in achieving high enantioselectivity in chemical reactions (Toukoniitty et al., 2004).
Colorimetric Determination
The compound has applications in the colorimetric determination of active ingredients in pharmaceutical formulations. A method using this compound has been developed for accurately determining the concentration of specific compounds in lotions and ointments (Jones & Riddick, 1954).
Synthesis of Chalcone Derivatives
Research has explored the influence of a methoxy group on the synthesis of chalcone derivatives from acetophenone and 2-nitrobenzaldehyde. This compound plays a role in understanding the reactivity and synthesis efficiency of these derivatives (Putri, Soewandi, & Budiati, 2019).
Organic Chemistry and Bond Cleavage Studies
It's used in studies focusing on the one-electron oxidation of certain alcohols and ethers, where its derivatives undergo various bond cleavages. These studies contribute significantly to understanding the behavior of arylalkanol radical cations (Baciocchi et al., 1996).
Tautomerism and Conformation Studies
The compound is involved in tautomerism and conformation studies of aryl-substituted diones. These studies provide insights into the tautomerism behavior in different states, enhancing the understanding of chemical properties of such compounds (Cunningham, Lowe, & Threadgill, 1989).
Electrochemical Functionalization
This compound is used in the electrochemical functionalization of various organic compounds, helping to understand the behavior of these compounds under electrochemical conditions (Brettle & Sutton, 1975).
Safety and Hazards
Mechanism of Action
Target of Action
1-Methoxy-1-phenylpropan-2-one, also known as 1-methoxy-1-phenylacetone , is a compound with a molecular weight of 164.2 . .
Biochemical Pathways
It’s worth noting that the compound is structurally similar to phenylacetone , a known intermediate in the biodegradation of amphetamine . In the human liver, flavin-containing monooxygenase 3 (FMO3) deaminates amphetamines into phenylacetone .
Pharmacokinetics
Its solubility and other physical properties such as its molecular weight and form (liquid at room temperature) could influence its bioavailability .
Properties
IUPAC Name |
1-methoxy-1-phenylpropan-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-8(11)10(12-2)9-6-4-3-5-7-9/h3-7,10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBZKUMYCNPNIJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C1=CC=CC=C1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00404281 |
Source
|
| Record name | 1-methoxy-1-phenylpropan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00404281 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7624-24-0 |
Source
|
| Record name | 1-methoxy-1-phenylpropan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00404281 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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